Cas no 867306-36-3 (2-(1,3-dihydro-2-benzofuran-5-yl)-5,5-dimethyl-1,3,2-dioxaborinane)

• Product Name: 2-(1,3-dihydro-2-benzofuran-5-yl)-5,5-dimethyl-1,3,2-dioxaborinane
• CAS No: 867306-36-3
• MF: C₁₃H₁₇BO₃
• MW: 232.083284139633
• CID: 4262854
• Update Time: 2026-04-14

2-(1,3-dihydro-2-benzofuran-5-yl)-5,5-dimethyl-1,3,2-dioxaborinane Chemical and Physical Properties

Names and Identifiers

• Isobenzofuran, 5-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-1,3-dihydro-
• 2-(1,3-dihydro-2-benzofuran-5-yl)-5,5-dimethyl-1,3,2-dioxaborinane

Additional information on 2-(1,3-dihydro-2-benzofuran-5-yl)-5,5-dimethyl-1,3,2-dioxaborinane

Introduction to Compound CAS No. 867306-36-3: 2-(1,3-Dihydro-2-Benzofuran-5-Yl)-5,5-Dimethyl-1,3,2-Dioxaborinane

The compound with CAS No. 867306-36-3, commonly referred to as 2-(1,3-dihydro-2-benzofuran-5-yl)-5,5-dimethyl-1,3,2-dioxaborinane, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structure and potential applications in advanced materials and electronic devices. In this article, we will delve into the structural features, synthesis methods, and recent research findings related to this compound.

1,3-Dihydro-2-benzofuran is a key structural component of this compound. Benzofurans are a class of heterocyclic compounds that have been extensively studied due to their versatile properties and wide-ranging applications. The presence of the dioxaborinane ring further enhances the compound's uniqueness. Dioxaborinanes are boron-containing compounds that exhibit interesting electronic properties, making them valuable in various chemical and material applications.

Recent studies have highlighted the potential of 5,5-dimethyl substitution in dioxaborinane derivatives to significantly influence their electronic properties. This substitution pattern can lead to enhanced stability and reactivity in certain chemical reactions. Researchers have also explored the use of this compound as a precursor for the synthesis of advanced materials such as boron nitride nanotubes and graphene analogs.

The synthesis of 2-(1,3-dihydro-2-benzofuran-5-yl)-5,5-dimethyl-1,3,2-dioxaborinane involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the benzofuran ring through cyclization reactions and the subsequent incorporation of the dioxaborinane moiety via boron-mediated coupling reactions. These methods have been optimized to achieve high yields and purity levels.

One of the most exciting developments in recent research is the application of this compound in the field of optoelectronics. Studies have shown that derivatives of this compound can exhibit strong fluorescence properties under specific conditions. This makes them promising candidates for use in light-emitting diodes (LEDs) and other optoelectronic devices.

In addition to its electronic properties, dioxaborinane-containing compounds have also been explored for their potential in catalysis. The presence of boron atoms in the structure provides unique coordination sites that can enhance catalytic activity in various reactions. Recent research has focused on using this compound as a catalyst for cross-coupling reactions and polymerization processes.

The structural versatility of 2-(1,3-dihydro-2-benzofuran-5-yl)-5,5-dimethyl-1,3,2-dioxaborinane also makes it an ideal candidate for further functionalization. By modifying different parts of its structure—such as the benzofuran ring or the dioxaborinane moiety—researchers can tailor its properties for specific applications. This opens up new possibilities for drug discovery and materials science.

In conclusion, CAS No. 867306-36-3, or 2-(1,3-dihydro-2-benzofuran-5-yl)-5,5-dimethyl-1,3,2-dioxaborinane, is a compound with immense potential across multiple disciplines. Its unique structure and versatile properties make it a valuable tool for researchers in organic chemistry and materials science. As ongoing studies continue to uncover new applications and insights into its behavior, this compound is poised to play an increasingly important role in advancing modern technology.